Cas no 2031122-00-4 (Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate)
2031122-00-4 structure
Product Name:Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate
CAS No:2031122-00-4
MF:C10H10FNO3
MW:211.189706325531
CID:5736157
PubChem ID:165723250
Update Time:2023-11-10
Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2031122-00-4
- ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate
- EN300-1457743
- Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate
-
- Inchi: 1S/C10H10FNO3/c1-2-15-10(14)8(11)9(13)7-5-3-4-6-12-7/h3-6,8H,2H2,1H3
- InChI Key: RLLATSHIPCVXMH-UHFFFAOYSA-N
- SMILES: FC(C(=O)OCC)C(C1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 211.06447134g/mol
- Monoisotopic Mass: 211.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 56.3Ų
Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457743-1.0g |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1457743-50mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 50mg |
$864.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-100mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 100mg |
$904.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-250mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 250mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-500mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 500mg |
$987.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-1000mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 1000mg |
$1029.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-2500mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 2500mg |
$2014.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-5000mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 5000mg |
$2981.0 | 2023-09-29 | ||
| Enamine | EN300-1457743-10000mg |
ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate |
2031122-00-4 | 10000mg |
$4421.0 | 2023-09-29 |
Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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